Cas no 2228340-53-0 (4-(5-Nitrothiophen-2-yl)butan-2-ol)

• Product Name: 4-(5-Nitrothiophen-2-yl)butan-2-ol
• CAS No: 2228340-53-0
• MF: C₈H₁₁NO₃S
• MW: 201.242841005325
• CID: 5791367
• PubChem ID: 165926429
• Update Time: 2025-10-30

4-(5-Nitrothiophen-2-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2228340-53-0
• EN300-1814658
• 4-(5-nitrothiophen-2-yl)butan-2-ol
• 4-(5-Nitrothiophen-2-yl)butan-2-ol

• Inchi： 1S/C8H11NO3S/c1-6(10)2-3-7-4-5-8(13-7)9(11)12/h4-6,10H,2-3H2,1H3
• InChI Key： BJRGCNYTQWUICV-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1CCC(C)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 201.04596439g/mol
• Monoisotopic Mass: 201.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 94.3Ų

Additional information on 4-(5-Nitrothiophen-2-yl)butan-2-ol

Comprehensive Overview of 4-(5-Nitrothiophen-2-yl)butan-2-ol (CAS No. 2228340-53-0): Properties, Applications, and Industry Insights

4-(5-Nitrothiophen-2-yl)butan-2-ol (CAS No. 2228340-53-0) is a specialized organic compound gaining attention in pharmaceutical and material science research. This nitro-substituted thiophene derivative exhibits unique physicochemical properties, making it a valuable intermediate in synthetic chemistry. With the growing demand for heterocyclic building blocks in drug discovery, compounds like 4-(5-Nitrothiophen-2-yl)butan-2-ol are increasingly relevant to researchers exploring small molecule therapeutics and functional materials.

The molecular structure of CAS 2228340-53-0 combines a nitrothiophene moiety with a hydroxyl-bearing butyl chain, offering dual functionality for further chemical modifications. Recent studies highlight its potential as a precursor in the synthesis of biologically active compounds, particularly in developing enzyme inhibitors and signaling modulators. The compound's electron-withdrawing nitro group enhances its reactivity in nucleophilic substitution reactions, a feature frequently exploited in medicinal chemistry.

From a commercial perspective, 4-(5-Nitrothiophen-2-yl)butan-2-ol aligns with current industry trends toward sustainable synthetic routes and green chemistry principles. Manufacturers are optimizing production methods to reduce environmental impact while maintaining high purity standards (>98% HPLC purity). Analytical techniques such as LC-MS and NMR spectroscopy are routinely employed for quality control, addressing the pharmaceutical industry's stringent requirements for intermediate compounds.

Researchers frequently inquire about the solubility characteristics of 2228340-53-0, which demonstrates moderate solubility in polar organic solvents like DMSO and methanol, but limited aqueous solubility. This property profile influences its applications in high-throughput screening and combinatorial chemistry. Storage recommendations typically suggest protection from light and moisture at 2-8°C to maintain stability, reflecting standard practices for nitroaromatic compounds.

The safety profile of 4-(5-Nitrothiophen-2-yl)butan-2-ol warrants careful handling according to laboratory safety protocols. While not classified as highly hazardous, proper PPE equipment including gloves and goggles is recommended during manipulation. These precautions align with increasing global focus on chemical safety standards in research environments, a topic generating significant discussion in scientific forums and regulatory circles.

Emerging applications for CAS 2228340-53-0 include its use in developing organic electronic materials, particularly as a building block for conjugated polymers with potential optoelectronic properties. This connects to growing interest in thiophene-based semiconductors for flexible electronics and energy storage devices. The compound's structural features may contribute to charge transport characteristics in such materials, though extensive research is ongoing in this specialized field.

Supply chain considerations for 4-(5-Nitrothiophen-2-yl)butan-2-ol reflect broader market dynamics affecting fine chemicals availability. Current procurement challenges have increased interest in alternative synthesis routes and scalable production methods. Several contract research organizations now include this compound in their custom synthesis portfolios, responding to demand from academic and industrial researchers working on structure-activity relationship studies.

Patent literature reveals growing intellectual property activity surrounding derivatives of 2228340-53-0, particularly in therapeutic areas such as kinase modulation and metabolic disease targets. This trend mirrors the pharmaceutical industry's continued investment in nitrogen-containing heterocycles as privileged scaffolds. Analytical data sheets typically report the compound's molecular weight as 201.23 g/mol, with detailed spectroscopic fingerprints available from specialty chemical suppliers.

Environmental fate studies of related nitrothiophene compounds suggest moderate biodegradability under specific conditions, an area of increasing importance given regulatory emphasis on green chemistry metrics. Researchers evaluating 4-(5-Nitrothiophen-2-yl)butan-2-ol for various applications should consider these aspects when designing waste management protocols for laboratory-scale operations.

The global market for specialty intermediates like CAS 2228340-53-0 continues to expand, driven by pharmaceutical R&D investment and materials science innovation. Current pricing trends reflect the compound's niche status, with bulk quantities available through established chemical suppliers serving the research community. Quality documentation including certificates of analysis and material safety data sheets remains essential for end-users across all application sectors.